Cas no 421577-88-0 (6-ethyl-2-{2-(4-methylphenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)

6-ethyl-2-{2-(4-methylphenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one structure

421577-88-0 structure

Product Name:6-ethyl-2-{2-(4-methylphenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

CAS No:421577-88-0

MF:C₂₀H₂₀N₂O₂S₂

MW:384.515002250671

CID:6198660

PubChem ID:989863

Update Time:2024-01-06

6-ethyl-2-{2-(4-methylphenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 6-ethyl-2-{2-(4-methylphenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
- F1043-0032
- IDI1_021395
- HMS1482O09
- 6-ethyl-2-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
- ChemDiv3_003485
- AKOS000643688
- 6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
- SR-01000490545
- SR-01000490545-1
- 3-allyl-6-ethyl-2-((2-oxo-2-(p-tolyl)ethyl)thio)thieno[2,3-d]pyrimidin-4(3H)-one
- 421577-88-0
- HMS3429O09
- EU-0077982
- Inchi： 1S/C20H20N2O2S2/c1-4-10-22-19(24)16-11-15(5-2)26-18(16)21-20(22)25-12-17(23)14-8-6-13(3)7-9-14/h4,6-9,11H,1,5,10,12H2,2-3H3
- InChI Key： ZXNREKOZDRSZFC-UHFFFAOYSA-N
- SMILES： S1C(CC)=CC2C(N(CC=C)C(=NC1=2)SCC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

Exact Mass: 384.09662023g/mol
Monoisotopic Mass: 384.09662023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 584
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 103Å²

6-ethyl-2-{2-(4-methylphenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1043-0032-2μmol	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1043-0032-5μmol	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1043-0032-10μmol	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1043-0032-20μmol	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1043-0032-1mg	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1043-0032-2mg	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1043-0032-3mg	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1043-0032-4mg	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1043-0032-5mg	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1043-0032-10mg	6-ethyl-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one	421577-88-0	90%+	10mg	$79.0	2023-05-17